Sodium Methoxide
Sodium Methoxide
Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
Brand Name:
Vulcanchem
CAS No.:
124-41-4
VCID:
VC0050351
InChI:
InChI=1S/CH3O.Na/c1-2;/h1H3;/q-1;+1
SMILES:
C[O-].[Na+]
Molecular Formula:
CH3ONa
CH3NaO
CH3NaO
Molecular Weight:
54.024 g/mol
Sodium Methoxide
CAS No.: 124-41-4
Reference Standards
VCID: VC0050351
Molecular Formula: CH3ONa
CH3NaO
Molecular Weight: 54.024 g/mol
| CAS No. | 124-41-4 |
|---|---|
| Product Name | Sodium Methoxide |
| Molecular Formula | CH3ONa CH3NaO |
| Molecular Weight | 54.024 g/mol |
| IUPAC Name | sodium;methanolate |
| Standard InChI | InChI=1S/CH3O.Na/c1-2;/h1H3;/q-1;+1 |
| Standard InChIKey | WQDUMFSSJAZKTM-UHFFFAOYSA-N |
| Isomeric SMILES | C[O-].[Na+] |
| Impurities | In 97.5% sodium methylate powder: 0.5% sodium hydroxide; 0.3% sodium formate; 0.4% sodium carbonate; 0.5% free methanol. |
| SMILES | C[O-].[Na+] |
| Canonical SMILES | C[O-].[Na+] |
| Colorform | Amorphous, free flowing powder Tetragonal crystals |
| Density | greater than 1 at 68 °F (USCG, 1999) 1.3 g/cm³ |
| Melting Point | No melting point; decomposes at >50 °C |
| Physical Description | Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals. Liquid; OtherSolid, Liquid WHITE HYGROSCOPIC POWDER. |
| Description | Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals. A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness. |
| Shelf Life | Sensitive to air and moisture Decomposed by wate |
| Solubility | Soluble in ethanol, methanol Soluble in fats, esters Insoluble in hydrocarbons and most common organic solvents Solubility in water: reaction |
| Synonyms | Methanol Sodium Salt; Sodium Methoxide; Feldalat NM; Methoxysodium; SM 24; SM 28; Sodium Methanolate; Sodium Methoxylate; Sodium Methylate |
| PubChem Compound | 10942334 |
| Last Modified | Nov 11 2021 |
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